Cas no 1354951-92-0 (7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde)

• Product Name: 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
• CAS No: 1354951-92-0
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• MDL: MFCD20233507
• CID: 4592465
• PubChem ID: 54594984
• Update Time: 2025-11-07

7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde

• MDL： MFCD20233507
• Inchi： 1S/C10H10O3S/c1-14-10-5-9-8(4-7(10)6-11)12-2-3-13-9/h4-6H,2-3H2,1H3
• InChI Key： LOSQLDCQKAVBGB-UHFFFAOYSA-N
• SMILES： O1C2=CC(SC)=C(C=O)C=C2OCC1

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.8Ų

Additional information on 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde

Comprehensive Analysis of 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS No. 1354951-92-0)

The compound 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS No. 1354951-92-0) is a specialized organic molecule with a unique structural framework. Its chemical structure combines a benzodioxine core with a methylsulfanyl substituent and an aldehyde functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

One of the most searched questions about this compound is: "What are the synthetic applications of 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde?" The answer lies in its reactive aldehyde group, which can undergo condensation, reduction, or nucleophilic addition reactions. This property makes it valuable for constructing complex heterocyclic systems or serving as a precursor for bioactive molecules. Recent studies highlight its role in developing novel antioxidant and anti-inflammatory agents, aligning with the growing demand for sustainable health solutions.

Another trending topic is the green synthesis of such compounds. With environmental concerns on the rise, researchers are exploring eco-friendly protocols to produce 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde. Techniques like microwave-assisted synthesis or catalytic methods using biodegradable reagents are gaining traction. These approaches not only reduce waste but also improve yield and selectivity, addressing the industry's push toward green chemistry.

The compound's CAS No. 1354951-92-0 is frequently queried in databases for its physicochemical properties. Key characteristics include moderate solubility in polar organic solvents and stability under inert conditions. Its spectral data (e.g., NMR, IR, and MS) are well-documented, aiding in quality control and structural verification. These details are critical for laboratories focusing on high-purity intermediates for drug discovery.

In the context of material science, this aldehyde derivative has shown promise in polymer modification and surface functionalization. Its ability to form Schiff bases or act as a crosslinker is being investigated for advanced coatings and adhesives. Such applications resonate with the surge in demand for smart materials and nanotechnology.

To summarize, 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde is a multifaceted compound bridging gaps between academia and industry. Its relevance to drug development, sustainable synthesis, and innovative materials ensures its continued prominence in scientific discourse. Future research may unlock further utilities, solidifying its role in next-generation chemical solutions.